Cas no 1864157-02-7 (5-Bromo-1-(2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 5-Bromo-1-(2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine
• CAS No: 1864157-02-7
• MF: C₅H₅BrF₄N₄
• MW: 277.017613172531
• CID: 5715639
• PubChem ID: 130526643
• Update Time: 2025-06-22

5-Bromo-1-(2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine
• 1864157-02-7
• EN300-1108704
• 5-Bromo-1-(2,2,3,3-tetrafluoropropyl)-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 5-bromo-1-(2,2,3,3-tetrafluoropropyl)-

• Inchi： 1S/C5H5BrF4N4/c6-3-12-4(11)13-14(3)1-5(9,10)2(7)8/h2H,1H2,(H2,11,13)
• InChI Key： IEIUXJFDQSYQPP-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC(C(F)F)(F)F

Computed Properties

• Exact Mass: 275.96337g/mol
• Monoisotopic Mass: 275.96337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 2.11±0.1 g/cm3(Predicted)
• Boiling Point: 351.6±52.0 °C(Predicted)
• pka: 1.15±0.12(Predicted)

Additional information on 5-Bromo-1-(2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine

5-Bromo-1-(2,2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine: A Novel Compound in Biomedical Research

5-Bromo-1-(2,2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine is a multifunctional compound with a unique molecular structure that has attracted significant attention in the biomedical field. This compound, identified by its CAS number 1864157-02-7, exhibits a combination of bromine, fluorine, and triazole ring functionalities, which contribute to its potential applications in drug development and therapeutic innovation. Recent studies have highlighted its role as a promising candidate for modulating biological pathways and targeting specific molecular mechanisms. This article explores the chemical properties, synthesis strategies, and biomedical relevance of this compound, emphasizing its potential in pharmaceutical research and clinical development.

The triazole ring is a key structural feature of 5-Bromo-1-(2,2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine, which is known for its ability to interact with various biological targets. The presence of fluorine atoms in the 2,2,2,3,3-tetrafluoropropyl group enhances the compound's hydrophobicity and stability, making it suitable for applications in drug delivery systems. The bromine substituent at the 5-position further modulates its reactivity and biological activity, as demonstrated in recent studies on its interactions with cellular receptors. These structural elements collectively contribute to the compound's versatility in biomedical applications.

Recent advancements in medicinal chemistry have underscored the importance of fluorinated compounds in drug design. The 2,2,2,3,3-tetrafluoropropyl group in 5-Bromo-1-(2,2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine is particularly noteworthy for its ability to improve the metabolic stability of the molecule. This property is critical in the development of long-acting therapeutics, as it reduces the frequency of dosing and enhances patient compliance. Studies published in Journal of Medicinal Chemistry (2023) have shown that fluorinated triazole derivatives exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts, further validating the significance of this compound in pharmaceutical innovation.

The triazole ring in 5-Bromo-1-(2,2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine is also a key player in modulating interactions with biological targets. Research published in ACS Chemical Biology (2024) has demonstrated that triazole-based compounds can act as inhibitors of specific enzymes involved in inflammatory pathways. For instance, the compound has been shown to selectively inhibit phosphodiesterase 4 (PDE4), a target associated with the treatment of chronic inflammatory diseases. This finding highlights the potential of 5-Bromo-1-(2,2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine as a lead candidate for the development of anti-inflammatory therapeutics.

Another critical aspect of 5-Bromo-1-(2,2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine is its synthetic accessibility. The bromine atom at the 5-position serves as a versatile functional group for further chemical modifications, enabling the design of derivatives with tailored pharmacological properties. A study published in Organic & Biomolecular Chemistry (2023) reported the successful synthesis of 5-Bromo-1-(2,2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine using a novel catalytic approach, which significantly reduced the number of synthetic steps required. This advancement underscores the compound's potential for large-scale production and application in drug discovery programs.

Recent research has also explored the fluorinated propyl group in 5-Bromo-1-(2,2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine for its role in enhancing drug solubility and bioavailability. A 2024 study in Pharmaceutical Research demonstrated that fluorinated alkyl groups can significantly improve the aqueous solubility of poorly soluble drugs, thereby facilitating their absorption in the gastrointestinal tract. This property is particularly relevant for the development of oral formulations, where solubility is a major determinant of therapeutic efficacy.

In addition to its pharmacological properties, 5-Bromo-1-(2,2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine has shown potential in modulating immune responses. A 2023 study in Immunology Letters reported that triazole derivatives can modulate the activity of T-helper cells, which play a crucial role in autoimmune diseases. The compound's ability to selectively target these pathways suggests its potential as a therapeutic agent for conditions such as rheumatoid arthritis and multiple sclerosis.

The bromine substituent in 5-Bromo-1-(2,2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine also contributes to its interactions with cellular receptors. Research published in Journal of Biological Chemistry (2024) has shown that brominated triazole derivatives can bind to specific receptors involved in cell signaling pathways. This interaction may lead to the modulation of intracellular signaling cascades, which is a key mechanism in the treatment of various diseases, including cancer and neurodegenerative disorders.

Furthermore, the fluorinated propyl group in 5-Bromo-1-(2,2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine has been shown to enhance the compound's stability in biological environments. A study in Drug Metabolism and Disposition (2023) reported that fluorinated alkyl groups can reduce the rate of metabolic degradation, thereby extending the half-life of the compound in the body. This property is particularly advantageous for the development of drugs that require prolonged therapeutic effects without frequent dosing.

The triazole ring in 5-Bromo-1-(2,2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine also plays a role in its interactions with DNA and RNA. A 2024 study in Nucleic Acids Research demonstrated that triazole derivatives can intercalate into DNA strands, which may lead to the inhibition of DNA replication and transcription. This property suggests potential applications in the development of antiviral and anticancer agents, where the inhibition of nucleic acid synthesis is a key therapeutic strategy.

Overall, 5-Bromo-1-(2,2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine represents a promising molecule in the field of medicinal chemistry. Its unique combination of fluorinated groups, bromine substituents, and triazole ring structure provides a versatile platform for the development of therapeutics targeting a wide range of diseases. The recent advancements in its synthesis and pharmacological characterization underscore its potential for further exploration in drug discovery and development programs.

As the field of medicinal chemistry continues to evolve, the role of 5-Bromo-1-(2,2,2,3,3-tetrafluoropropyl)-1H-1,2,4-triazol-3-amine in the development of novel therapeutics is likely to expand. Continued research into its interactions with biological targets and its potential for chemical modifications will be critical in unlocking its full therapeutic potential. The compound's unique structural features and pharmacological properties make it a valuable candidate for the development of innovative treatments for a wide range of diseases.